1-Chloro-4-(morpholin-4-yl)but-3-en-2-one

Specification

• Molecular Formula: C8H12ClNO2
• Molecular Weight: 189.64 g/mol
• IUPAC Name: (E)-1-chloro-4-morpholin-4-ylbut-3-en-2-one
• Standard InChI: InChI=1S/C8H12ClNO2/c9-7-8(11)1-2-10-3-5-12-6-4-10/h1-2H,3-7H2/b2-1+
• Standard InChI Key: ULIBPRURSNBESP-OWOJBTEDSA-N
• Isomeric SMILES: C1COCCN1/C=C/C(=O)CCl
• Canonical SMILES: C1COCCN1C=CC(=O)CCl

Introduction

1-Chloro-4-(morpholin-4-yl)but-3-en-2-one is a chemical compound with the molecular formula C8H12ClNO2 and a molecular mass of approximately 189.63938 g/mol. This compound belongs to a class of organic molecules that contain both a morpholine ring and a chlorinated alkene chain, which are common motifs in pharmaceutical and synthetic chemistry.

Synthesis and Preparation

While specific synthesis protocols for 1-Chloro-4-(morpholin-4-yl)but-3-en-2-one are not detailed in the available literature, compounds with similar structures are typically synthesized through reactions involving morpholine and appropriate alkene or ketone precursors. Common methods might include nucleophilic substitution or addition reactions.

Biological Activity and Potential Applications

Although specific biological activity data for 1-Chloro-4-(morpholin-4-yl)but-3-en-2-one are not available, compounds with morpholine and chlorinated alkene moieties have been explored for various biological activities, including antimicrobial and anticancer effects. For instance, morpholine derivatives have been studied for their cytotoxic effects against cancer cell lines.

Research Findings and Future Directions

Given the lack of specific research findings on 1-Chloro-4-(morpholin-4-yl)but-3-en-2-one, future studies could focus on its synthesis, biological evaluation, and potential applications in medicinal chemistry. The compound's structure suggests it could be a candidate for further modification to enhance biological activity.